6-Methylthioguanine
6-Methylthioguanine
A metabolite of 2’-Deoxy-6-thio Guanosine and 6-Thioguanine. An effective immunosuppressant and anticancer agent, however chronic exposure can be mutagenic in human cells as long-term use of thiopurines was found to be associated with a significantly increased risk of various types of cancer.
6-methylthioguanine is a metabolite of thioguanine, a drug used in cancer chemotherapy. It has a role as a human xenobiotic metabolite. It is a member of 2-aminopurines and a thiopurine. It derives from a tioguanine.
6-methylthioguanine is a metabolite of thioguanine, a drug used in cancer chemotherapy. It has a role as a human xenobiotic metabolite. It is a member of 2-aminopurines and a thiopurine. It derives from a tioguanine.
Brand Name:
Vulcanchem
CAS No.:
1198-47-6
VCID:
VC21123146
InChI:
InChI=1S/C6H7N5S/c1-12-5-3-4(9-2-8-3)10-6(7)11-5/h2H,1H3,(H3,7,8,9,10,11)
SMILES:
CSC1=NC(=NC2=C1NC=N2)N
Molecular Formula:
C6H7N5S
Molecular Weight:
181.22 g/mol
6-Methylthioguanine
CAS No.: 1198-47-6
Cat. No.: VC21123146
Molecular Formula: C6H7N5S
Molecular Weight: 181.22 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | A metabolite of 2’-Deoxy-6-thio Guanosine and 6-Thioguanine. An effective immunosuppressant and anticancer agent, however chronic exposure can be mutagenic in human cells as long-term use of thiopurines was found to be associated with a significantly increased risk of various types of cancer. 6-methylthioguanine is a metabolite of thioguanine, a drug used in cancer chemotherapy. It has a role as a human xenobiotic metabolite. It is a member of 2-aminopurines and a thiopurine. It derives from a tioguanine. |
|---|---|
| CAS No. | 1198-47-6 |
| Molecular Formula | C6H7N5S |
| Molecular Weight | 181.22 g/mol |
| IUPAC Name | 6-methylsulfanyl-7H-purin-2-amine |
| Standard InChI | InChI=1S/C6H7N5S/c1-12-5-3-4(9-2-8-3)10-6(7)11-5/h2H,1H3,(H3,7,8,9,10,11) |
| Standard InChI Key | YEGKYFQLKYGHAR-UHFFFAOYSA-N |
| SMILES | CSC1=NC(=NC2=C1NC=N2)N |
| Canonical SMILES | CSC1=NC(=NC2=C1NC=N2)N |
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